Cyclopentyl-[3-[1-(3,5-difluorophenyl)ethylamino]pyrrolidin-1-yl]methanone

• IUPAC Name: cyclopentyl-[3-[1-(3,5-difluorophenyl)ethylamino]pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C18H24F2N2O/c1-12(14-8-15(19)10-16(20)9-14)21-17-6-7-22(11-17)18(23)13-4-2-3-5-13/h8-10,12-13,17,21H,2-7,11H2,1H3
• InChI Key: NRKKRGGMOJABBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC(=C1)F)F)NC2CCN(C2)C(=O)C3CCCC3
• Molecular Formula: C18H24F2N2O
• Molecular Weight: 322.4 g/mol

Description

Cyclopentyl-[3-[1-(3,5-difluorophenyl)ethylamino]pyrrolidin-1-yl]methanone is a chemical compound that has been synthesized for scientific research purposes. This compound belongs to the class of pyrrolidinyl ketones and is commonly referred to as CEP-32237.

Mechanism of Action

The mechanism of action of Cyclopentyl-[3-[1-(3,5-difluorophenyl)ethylamino]pyrrolidin-1-yl]methanone is not fully understood. However, it is believed to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor. This receptor is involved in several neurological processes, including learning and memory, attention, and sensory gating.
Biochemical and Physiological Effects
Cyclopentyl-[3-[1-(3,5-difluorophenyl)ethylamino]pyrrolidin-1-yl]methanone has been shown to have several biochemical and physiological effects. It has been shown to enhance cognitive function, improve memory, and reduce inflammation. It has also been shown to have analgesic effects, reduce anxiety, and improve motor function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using Cyclopentyl-[3-[1-(3,5-difluorophenyl)ethylamino]pyrrolidin-1-yl]methanone in lab experiments include its potential therapeutic effects on neurological disorders, its ability to enhance cognitive function, and its analgesic and anti-inflammatory properties. However, the limitations of using this compound include its unknown long-term effects and potential side effects.

Future Directions

There are several future directions for the research of Cyclopentyl-[3-[1-(3,5-difluorophenyl)ethylamino]pyrrolidin-1-yl]methanone. These include further studies on its mechanism of action, its potential therapeutic effects on neurological disorders, and its potential as an analgesic and anti-inflammatory agent. Other future directions include the development of more potent and selective compounds that target the α7 nicotinic acetylcholine receptor and the investigation of the long-term effects and potential side effects of this compound.
Conclusion
Cyclopentyl-[3-[1-(3,5-difluorophenyl)ethylamino]pyrrolidin-1-yl]methanone is a chemical compound that has been synthesized for scientific research purposes. This compound has potential therapeutic effects on neurological disorders, enhances cognitive function, and has analgesic and anti-inflammatory properties. However, its long-term effects and potential side effects are not fully understood. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of Cyclopentyl-[3-[1-(3,5-difluorophenyl)ethylamino]pyrrolidin-1-yl]methanone involves several steps. The first step involves the protection of the amine group in the 3-amino-1-(3,5-difluorophenyl)propan-1-ol using a tert-butyloxycarbonyl (Boc) group. The second step involves the reaction of the protected amine with cyclopentanone to form the pyrrolidine ring. The third step involves the removal of the Boc group to reveal the amine group, which is then reacted with 4-methylbenzoyl chloride to form the final product.

Scientific Research Applications

Cyclopentyl-[3-[1-(3,5-difluorophenyl)ethylamino]pyrrolidin-1-yl]methanone has been synthesized for scientific research purposes. This compound has been shown to have potential therapeutic effects on neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been studied for its potential as an analgesic and anti-inflammatory agent.